Cas no 364622-33-3 (Lucidenic acid LM1)

• Product Name: Lucidenic acid LM1
• CAS No: 364622-33-3
• Molecular Formula: C₂₇H₄₀O₆
• Molecular Weight: 460.6029
• CID: 1478942

Lucidenic acid LM1 Properties

Names and Identifiers

• (3beta,5alpha,7beta)-3,7-dihydroxy-4,4,14-trimethyl-11,15-dioxochol-8-en-24-oic acid
• Lucidenic acid LM1
• Lucidenic acid SP1
• Lucideric acid SP1
• Lucidenic acid N
• BDBM50356925
• Q27135210

• InChIKey： YBGBNHHXOJXFNM-UQCMLMITSA-N
• Inchi： 1S/C27H40O6/c1-14(7-8-21(32)33)15-11-20(31)27(6)23-16(28)12-18-24(2,3)19(30)9-10-25(18,4)22(23)17(29)13-26(15,27)5/h14-16,18-19,28,30H,7-13H2,1-6H3,(H,32,33)/t14-,15-,16+,18+,19+,25+,26-,27+/m1/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])[C@@]2([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])C2C(C([H])([H])[C@]3(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C(=O)O[H])C([H])([H])C([C@@]3(C([H])([H])[H])C=21)=O)=O)O[H]

Computed Properties

• Exact Mass: 460.282489g/mol
• Surface Charge: 0
• XLogP3: 2.4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 460.282489g/mol
• Monoisotopic Mass: 460.282489g/mol
• Topological Polar Surface Area: 112Ų
• Heavy Atom Count: 33
• Complexity: 933
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 460.6

Experimental Properties

• PSA: 111.9
• Melting Point: 202-204 ºC
• Solubility: Almost insoluble (0.069 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),